An In-depth Technical Guide to the Synthesis of 3,4,5-Trichloro-6-phenylpyridazine
An In-depth Technical Guide to the Synthesis of 3,4,5-Trichloro-6-phenylpyridazine
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the primary synthetic pathways for the versatile heterocyclic compound, 3,4,5-trichloro-6-phenylpyridazine. The synthesis of this molecule and its precursors is of significant interest due to the prevalence of the pyridazine core in medicinal chemistry. This document details the key starting materials, reaction mechanisms, and step-by-step protocols to facilitate its synthesis in a laboratory setting.
Introduction to 3,4,5-Trichloro-6-phenylpyridazine
The pyridazine moiety is a common scaffold in a wide array of biologically active compounds, exhibiting properties ranging from antimicrobial to cardiovascular and agrochemical applications.[1][2][3] The title compound, 3,4,5-trichloro-6-phenylpyridazine, serves as a highly functionalized building block for the synthesis of more complex molecules, where the chlorine atoms can be selectively substituted to introduce diverse functionalities. The synthetic route described herein is a robust and accessible method for obtaining this valuable intermediate.
Core Synthetic Strategy: A Two-Stage Approach
The most efficient and well-documented synthesis of 3,4,5-trichloro-6-phenylpyridazine commences from readily available starting materials and proceeds through two key stages:
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Formation of the Phenyl-substituted Pyridazinone Core: This stage involves the construction of the central pyridazine ring bearing the phenyl substituent. The primary and most direct route utilizes mucochloric acid and benzene.
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Exhaustive Chlorination: The final stage involves the conversion of the pyridazinone intermediate into the fully chlorinated target molecule.
This guide will now delve into the specifics of each stage, providing both mechanistic insights and detailed experimental procedures.
Stage 1: Synthesis of the 5-Chloro-6-phenylpyridazin-3(2H)-one Intermediate
The initial phase of the synthesis focuses on the construction of the 5-chloro-6-phenylpyridazin-3(2H)-one core. This is achieved in two sequential steps starting from mucochloric acid.
Step 1.1: Friedel-Crafts Acylation of Benzene with Mucochloric Acid
The synthesis begins with a Friedel-Crafts reaction between mucochloric acid (3,4-dichloro-5-hydroxy-2(5H)-furanone) and benzene.[4] This reaction introduces the phenyl group at the 5-position of the furanone ring, a crucial C-C bond formation.
Reaction Scheme:
Caption: Friedel-Crafts acylation of benzene with mucochloric acid.
Mechanism Insight: Mucochloric acid, in the presence of a strong Lewis acid such as aluminum chloride (AlCl₃), forms a reactive acylium ion intermediate. This electrophile is then attacked by the electron-rich benzene ring, leading to the formation of 3,4-dichloro-5-phenylfuran-2(5H)-one after rearomatization and workup.
Experimental Protocol: Synthesis of 3,4-dichloro-5-phenylfuran-2(5H)-one [4]
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To a stirred mixture of benzene (160 mL) and anhydrous aluminum chloride (40.0 g), slowly add mucochloric acid (33.0 g).
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Continue stirring the mixture for 3 hours at room temperature.
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Upon completion, carefully quench the reaction by adding ice (60.6 g) and concentrated HCl (128 mL).
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Extract the resulting mixture with benzene (4 x 50 mL).
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Combine the organic extracts, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield a crystalline solid.
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Recrystallize the crude product from methanol to afford pure 3,4-dichloro-5-phenylfuran-2(5H)-one.
| Parameter | Value |
| Mucochloric Acid | 33.0 g |
| Benzene | 160 mL |
| Anhydrous AlCl₃ | 40.0 g |
| Reaction Time | 3 hours |
| Reaction Temperature | Room Temperature |
| Yield | ~60% |
| Melting Point | 75-77 °C |
Step 1.2: Formation of the Pyridazinone Ring
The second step involves the reaction of the synthesized 3,4-dichloro-5-phenylfuran-2(5H)-one with hydrazine hydrate. This reaction proceeds via a nucleophilic attack of the hydrazine, leading to the formation of the stable six-membered pyridazinone ring.[4]
Reaction Scheme:
Caption: Formation of the pyridazinone ring from the furanone intermediate.
Experimental Protocol: Synthesis of 5-chloro-6-phenylpyridazin-3(2H)-one [4]
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Dissolve 3,4-dichloro-5-phenylfuran-2(5H)-one (5.0 g) in N,N-dimethylformamide (30 g).
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Slowly add hydrazine hydrate (80%, 6.0 g) to the solution.
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Stir the resulting solution at 80 °C for 40 minutes.
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After cooling, pour the reaction mixture into water (150 mL) to precipitate the product.
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Filter the precipitate, wash with water, and recrystallize from dioxane to obtain a yellow solid.
| Parameter | Value |
| 3,4-dichloro-5-phenylfuran-2(5H)-one | 5.0 g |
| Hydrazine Hydrate (80%) | 6.0 g |
| N,N-dimethylformamide | 30 g |
| Reaction Temperature | 80 °C |
| Reaction Time | 40 minutes |
| Yield | ~68% |
| Melting Point | 231-232 °C |
Stage 2: Exhaustive Chlorination to 3,4,5-Trichloro-6-phenylpyridazine
The final stage of the synthesis is the conversion of the lactam functionality in 5-chloro-6-phenylpyridazin-3(2H)-one to a chloride, and the chlorination of the remaining C-H bond on the pyridazine ring. This is a crucial step that transforms the intermediate into the highly functionalized target molecule. This transformation is typically achieved using a strong chlorinating agent such as phosphorus oxychloride (POCl₃).
Reaction Scheme:
Caption: Exhaustive chlorination of the pyridazinone intermediate.
Mechanism Insight: Phosphorus oxychloride is a powerful dehydrating and chlorinating agent. The oxygen of the pyridazinone attacks the phosphorus atom of POCl₃, initiating a cascade of reactions that ultimately replaces the carbonyl oxygen and the hydrogen at the 4-position with chlorine atoms. This reaction often requires elevated temperatures to proceed to completion.
Proposed Experimental Protocol: Synthesis of 3,4,5-Trichloro-6-phenylpyridazine
Note: This is a proposed protocol based on analogous chemical transformations, as a direct literature procedure for this specific step was not found in the initial search. Caution should be exercised, and the reaction should be performed in a well-ventilated fume hood.
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In a round-bottom flask equipped with a reflux condenser and a calcium chloride drying tube, place 5-chloro-6-phenylpyridazin-3(2H)-one.
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Add an excess of phosphorus oxychloride (POCl₃) (e.g., 5-10 molar equivalents).
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Heat the reaction mixture to reflux for several hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).
-
After the reaction is complete, cool the mixture to room temperature and carefully quench the excess POCl₃ by slowly pouring the mixture onto crushed ice with vigorous stirring.
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Neutralize the acidic solution with a suitable base, such as sodium bicarbonate or sodium hydroxide solution, until the pH is neutral.
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Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).
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Combine the organic extracts, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.
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Purify the crude product by column chromatography on silica gel or by recrystallization to obtain pure 3,4,5-trichloro-6-phenylpyridazine.
Alternative Starting Materials and Pathways
While the mucochloric acid route is the most direct, other starting materials can be considered for the synthesis of related pyridazine structures. For instance, maleic anhydride can be a precursor for chlorinated pyridazines, as demonstrated in the synthesis of 3,4,6-trichloro-pyridazine.[5] Additionally, substituted 6-phenyl-pyridazin-3(2H)-one derivatives can be synthesized from 3-benzoylpropionic acid and hydrazine hydrate.[1] These alternative routes, however, may require more extensive synthetic modifications to arrive at the target 3,4,5-trichloro-6-phenylpyridazine.
Conclusion
The synthesis of 3,4,5-trichloro-6-phenylpyridazine is a multi-step process that can be reliably achieved from commercially available starting materials. The key steps involve a Friedel-Crafts reaction to introduce the phenyl group, followed by the formation of the pyridazinone ring, and a final exhaustive chlorination. This guide provides a solid foundation for researchers to synthesize this valuable building block for applications in medicinal chemistry and materials science.
References
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Bellina, F., & Rossi, R. (2004). Mucochloric and Mucobromic Acids: Inexpensive, Highly Functionalised Starting Materials for the Selective Synthesis of Variously Substituted 2(5H)-Furanone Derivatives, Sulfur- or Nitrogen-Containing Heterocycles and Stereodefined Acyclic Unsaturated Dihalogenated Compounds. Current Organic Chemistry, 8(12), 1073-1097. [Link]
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Synthesis and bioactivity of 6-phenyl-4,5-dihydro-3(2H)-pyridazinone derivatives. (1998). PubMed. [Link]
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Synthesis and Characterization and Solubility Determination of 6-Phenyl-pyridazin-3(2H)-one in Different Pharmaceutical Solvents. (2019). MDPI. [Link]
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Synthesis of Different Substituted Pyridazinone Derivatives and Their Anticonvulsant Activity. (2011). ResearchGate. [Link]
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Synthesis and antifungal activity of 5-chloro-6-phenylpyridazin-3(2H)-one derivatives. (2009). Molecules, 14(9), 3510-3521. [Link]
- Preparation method of 3,4,6-trichloro-pyridazine. (2010).
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